Cas no 20734-40-1 ( )
structure
Product Name:
CAS No:20734-40-1
MF:C13H25NO2
MW:227.343104124069
CID:910388
PubChem ID:295414
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- NSC-164576
- DTXSID70304209
- NSC164576
- 20734-40-1
- 1-[Cyclohexyl(methyl)amino]-3-[(prop-2-en-1-yl)oxy]propan-2-ol
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- Inchi： 1S/C13H25NO2/c1-3-9-16-11-13(15)10-14(2)12-7-5-4-6-8-12/h3,12-13,15H,1,4-11H2,2H3
- InChI Key： HNETUZWEGUBQHT-UHFFFAOYSA-N
- SMILES： OC(COCC=C)CN(C)C1CCCCC1
Computed Properties
- Exact Mass: 227.18865
- Monoisotopic Mass: 227.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- PSA: 32.7
Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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